Dynamic emission quenching of a novel ruthenium(ii) complex by carbon dioxide in solution

RSC Advances Pub Date: 2011-12-22 DOI: 10.1039/C2RA00268J

Abstract

Emission from the tris(1,10-phenanthroline)ruthenium(II) complex (Ru(phen)32+) bearing a (dimesityl)boryldurylethynyl (DBDE) charge transfer unit at the 4-position of one of the three phen ligands ([Ru(phen)2(4-DBDE-phen)] = 4BRu2+) was quenched by carbon dioxide in solution with the rate constant of ∼106 M−1 s−1.

Graphical abstract: Dynamic emission quenching of a novel ruthenium(ii) complex by carbon dioxide in solution
Dynamic emission quenching of a novel ruthenium(ii) complex by carbon dioxide in solution
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